Cas no 1599096-80-6 (Isoxazole, 3-(3-methylphenyl)-)

• Product Name: Isoxazole, 3-(3-methylphenyl)-
• CAS No: 1599096-80-6
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 5252607
• Update Time: 2025-07-21

Isoxazole, 3-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-(3-methylphenyl)-

• Inchi： 1S/C10H9NO/c1-8-3-2-4-9(7-8)10-5-6-12-11-10/h2-7H,1H3
• InChI Key： HCSZTZTWDTVFSW-UHFFFAOYSA-N
• SMILES： O1C=CC(C2=CC=CC(C)=C2)=N1

Additional information on Isoxazole, 3-(3-methylphenyl)-

Isoxazole, 3-(3-methylphenyl)- (CAS No. 1599096-80-6): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound Isoxazole, 3-(3-methylphenyl)- (CAS No. 1599096-80-6) represents a significant area of interest in the realm of chemical and pharmaceutical research. This heterocyclic organic compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various therapeutic and industrial domains. The isoxazole ring system, combined with the 3-methylphenyl substituent, imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the study of isoxazole derivatives has seen considerable advancements, particularly in the context of drug discovery and development. The structural motif of Isoxazole, 3-(3-methylphenyl)- has been investigated for its pharmacological activity, with several derivatives exhibiting promising biological properties. These include anti-inflammatory, antimicrobial, and anti-cancer effects, which have been the focus of numerous research initiatives.

One of the most compelling aspects of this compound is its versatility in molecular design. The presence of the isoxazole ring allows for facile functionalization at multiple sites, enabling chemists to tailor the molecule for specific biological targets. For instance, modifications at the 5-position of the isoxazole ring or at the phenyl substituent can significantly alter the pharmacokinetic and pharmacodynamic profiles of the compound. This flexibility has made Isoxazole, 3-(3-methylphenyl)- a cornerstone in the synthesis of novel therapeutic agents.

Recent studies have highlighted the compound's potential in addressing complex diseases. Researchers have been particularly intrigued by its ability to interact with biological pathways involved in cancer progression. By targeting key enzymes and receptors, derivatives of this compound have shown promise in preclinical models as inhibitors or modulators of these pathways. The 3-methylphenyl group further enhances its binding affinity to certain protein targets, making it an attractive scaffold for drug development.

The synthesis of Isoxazole, 3-(3-methylphenyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers can conduct further studies without compromising on quality. Techniques such as transition metal catalysis and flow chemistry have been particularly effective in streamlining the synthetic process.

In addition to its pharmaceutical applications, this compound has also found utility in material science and agrochemical research. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Furthermore, derivatives of this compound have shown efficacy as herbicides and fungicides, contributing to sustainable agricultural practices.

The regulatory landscape surrounding Isoxazole, 3-(3-methylphenyl)- is another critical aspect that researchers must consider. While not classified as a hazardous or controlled substance under current regulations, adherence to safety protocols is essential during handling and experimentation. Proper storage conditions and waste disposal methods must be followed to ensure environmental safety and compliance with legal requirements.

The future prospects for this compound are vast and multifaceted. Ongoing research aims to uncover new derivatives with enhanced therapeutic efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments, leading to innovative treatments for a range of diseases.

In conclusion, Isoxazole, 3-(3-methylphenyl)- (CAS No. 1599096-80-6) stands as a testament to the ingenuity of modern chemical research. Its unique structure and versatile applications make it a cornerstone in both medicinal chemistry and materials science. As our understanding of its properties continues to evolve, so too will its role in advancing human health and technological innovation.